Cas no 1261881-50-8 (Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate)

• Product Name: Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate
• CAS No: 1261881-50-8
• MF: C₁₄H₁₀F₃NO₄
• MW: 313.228714466095
• CID: 4920892
• Update Time: 2025-06-13

Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate

• Inchi： 1S/C14H10F3NO4/c1-21-13(20)12-10(6-18-7-11(12)19)8-3-2-4-9(5-8)22-14(15,16)17/h2-7,19H,1H3
• InChI Key： JEEMFRAOGQMVTE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=NC=C(C=1C(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.7
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate

Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate: A Comprehensive Overview

Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate (CAS No. 1261881-50-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate.

The molecular structure of Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate is composed of a pyridine ring substituted with a hydroxyl group at the 3-position and a trifluoromethoxy-substituted phenyl group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The hydroxyl group can participate in hydrogen bonding, while the trifluoromethoxy group introduces significant electron-withdrawing effects, influencing the compound's reactivity and solubility.

Recent studies have highlighted the importance of Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate in various biological processes. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate exhibits potent inhibitory activity against a key enzyme implicated in cancer cell proliferation. This finding suggests that the compound may have therapeutic potential in oncology.

In addition to its enzymatic inhibition properties, Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate has been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines. These findings open up new avenues for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of methyl isonicotinate with a suitable electrophile, followed by substitution with a trifluoromethoxy-substituted phenyl group. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have also been employed to enhance the efficiency of the process. These advancements have made it possible to produce high-quality samples for further research and development.

The pharmacokinetic properties of Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate have been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising activity against target diseases. These findings are encouraging and warrant further investigation in larger-scale trials.

In conclusion, Methyl 3-hydroxy-5-(3-(trifluoromethoxy)phenyl)isonicotinate (CAS No. 1261881-50-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials will continue to uncover its full potential and pave the way for new treatments in various medical fields.